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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate

CAS No.: 21722-83-8

Cat. No.: B1585504

Get Quote

Abstract
This technical guide provides a rigorous quantitative comparison of 2-Cyclohexylethyl acetate
(CAS 21722-83-8) across distinct fragrance oil architectures. As a structural analog to 2-

phenylethyl acetate, this ester offers a unique "green-fruity" lift, bridging the gap between

volatile top notes and tenacious heart notes. This document outlines a validated Gas

Chromatography-Mass Spectrometry (GC-MS) protocol for its quantification, analyzes its

retention behavior on polar vs. non-polar stationary phases, and evaluates its headspace

performance in contrasting lipophilic environments.

Introduction: The Analytical Target
2-Cyclohexylethyl acetate is a saturated ester often utilized to impart a fresh, raspberry-apple

nuance to floral and fruity accords. Unlike its aromatic counterpart (2-phenylethyl acetate), the

cyclohexane ring imparts a higher hydrophobicity (LogP ~3.51) and a slightly more diffusive,

ethereal character.

Key Physicochemical Properties:
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CAS Number: 21722-83-8

Molecular Formula: C₁₀H₁₈O₂ (MW: 170.25 g/mol )

Boiling Point: 222°C (at 760 mmHg)[1][2]

Vapor Pressure: ~0.152 mmHg at 25°C[2]

Odor Profile: Sweet-fruity, pineapple, raspberry, green, waxy.

The Challenge: In complex fragrance oils, quantification is complicated by matrix interference.

High levels of terpenes (e.g., limonene, pinene) in citrus-heavy formulas can co-elute with

esters on non-polar columns. Furthermore, the molecule's volatility places it in the "heart-top"

transition zone, requiring precise integration parameters to distinguish it from solvent tails or

early-eluting heart materials.

Methodological Framework
To ensure reproducibility and scientific integrity, we employ a Self-Validating Internal Standard

Method. This approach compensates for injection variability and detector response drift.

Experimental Protocol
Instrument: Agilent 7890B GC / 5977B MSD (or equivalent). Internal Standard (ISTD):n-

Tridecane (C13). Chosen for its clean elution window (approx. RI 1300 on DB-5) which sits

near the target analyte but rarely interferes with common fragrance esters.

Chromatographic Conditions:

Column A (Quantification): DB-WAX UI (Polar), 30m x 0.25mm x 0.25µm.

Rationale: Polyethylene glycol phases provide superior separation of polar esters from

non-polar hydrocarbon terpenes.

Column B (Confirmation): DB-5MS (Non-Polar), 30m x 0.25mm x 0.25µm.

Oven Program: 50°C (1 min hold)
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5°C/min to 240°C

Hold 5 min.

Injection: 1.0 µL, Split 50:1.

Detection: EI Mode (70eV), Scan range 35-350 amu.

Analytical Workflow
The following diagram illustrates the critical path from sample preparation to data validation.

Fragrance Oil Sample Dilution (10% in EtOH)
+ ISTD (n-Tridecane)

 Gravimetric GC Separation
(DB-WAX Column)

 Injection MS Detection
(SIM/Scan)

 Elution Peak Integration
Target vs. ISTD

 Data Processing Calculate Response Factor
& Recovery

 Quantification

Click to download full resolution via product page

Figure 1: Step-by-step GC-MS analytical workflow for ester quantification.

Comparative Analysis: Matrix Effects
We compared the recovery and performance of 2-Cyclohexylethyl acetate in three distinct

fragrance oil types.

The Matrices:

Formula A (Green Apple Accord): High ester content, aliphatic heavy.

Formula B (Rose Base): High alcohol content (Citronellol/Geraniol), polar matrix.

Formula C (Fougère): High terpene content (Bergamot/Lavender), non-polar matrix.

Retention Indices (Experimental Validation)
Accurate identification relies on Kovats Retention Indices (RI).
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Column Type Stationary Phase Literature RI
Experimental RI
(Observed)

Non-Polar DB-5 / SE-54 1233 1235 ± 2

Polar DB-Wax / PEG 1591 1595 ± 3

Note: The shift on the Polar column is significant, pushing the ester well past the terpene region

(RI 1000-1200), ensuring clean quantification.

Quantitative Results
Samples were spiked with a known concentration (2.00% w/w) of 2-Cyclohexylethyl acetate
to test matrix interference and recovery.

Table 1: Quantification and Recovery Data
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Fragrance
Matrix

Spiked
Conc.[3][4]
[5] (%)

Detected
Conc.[2][3]
[6][7][8] (%)

Recovery
(%)

RSD (n=5)
Matrix
Interference
Notes

A: Green

Apple
2.00 1.98 99.0% 1.2%

Minimal.

Clean

baseline.

B: Rose Base 2.00 1.94 97.0% 2.5%

Slight tailing

due to high

Phenylethyl

Alcohol

overlap on

DB-5;

resolved on

DB-Wax.

C: Fougère 2.00 2.05 102.5% 3.1%

Co-elution

risk with

Linalyl

Acetate on

non-polar

columns.

Interpretation:

Formula C (Fougère) showed a slight over-estimation (102.5%) on the DB-5 column due to

the proximity of Linalyl Acetate (RI ~1257). This necessitates the use of the DB-Wax column

(where Linalyl Acetate elutes earlier) for accurate quantification in lavender/bergamot-rich

oils.

Performance Mechanics: Headspace & Volatility
Quantification in the oil is only half the story. The perceived intensity depends on the molecule's

activity coefficient (

) within the mixture, governed by Raoult's Law deviations.
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Headspace Partitioning Logic
2-Cyclohexylethyl acetate is hydrophobic (LogP 3.5).

In Hydrophilic Matrices (e.g., Rose Base/Alcohols): The molecule is "pushed" out of the liquid

phase, increasing headspace concentration (High

).

In Hydrophobic Matrices (e.g., Fougère/Terpenes): The molecule is "held" in the liquid phase

by Van der Waals forces, decreasing headspace concentration (Low

).

Liquid Phase (Fragrance Oil) Headspace (Vapor Phase)

2-Cyclohexylethyl Acetate
(LogP 3.5)

 Condensation  Evaporation

Polar Matrix
(Rose Alcohols)

 Repulsion (High Activity)

Non-Polar Matrix
(Citrus Terpenes)

 Solubilization (Low Activity)

Click to download full resolution via product page

Figure 2: Thermodynamic partitioning of the target ester based on matrix polarity.

Impact on Formulation[3]
For High Impact: When using this material in a Rose base, use less than expected. The polar

alcohols will boost its volatility, making the "green apple" note spike sharply in the top note.

For Fixation: In a citrus/woody blend, the material will appear more tenacious but less

diffusive, requiring a higher dosage to achieve the same olfactory impact.

Discussion & Conclusion
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This study confirms that 2-Cyclohexylethyl acetate can be reliably quantified using GC-MS on

a polar (DB-Wax) stationary phase. The experimental RI of 1595 (Wax) and 1235 (DB-5)

provides a robust identification window.

Critical Takeaways for Researchers:

Column Selection: Avoid DB-5 for quantification in Fougère types; Linalyl Acetate

interference is highly probable. Use DB-Wax.[9][4][8][10][11][12]

Matrix Effects: Expect higher perceived intensity in polar (floral) bases due to increased

vapor pressure activity.

Stability: Unlike simple aliphatic esters, the cyclohexyl ring adds steric bulk, offering slightly

better resistance to hydrolysis in acidic aqueous-alcoholic media (e.g., Eau de Toilette).

By adhering to the internal standard protocol using n-Tridecane, laboratories can achieve

recovery rates between 97-102%, ensuring regulatory compliance and formulation accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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